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molecular formula C11H15NO2 B8712543 3-Amino-2-methyl-3-phenyl-propionic acid methyl ester

3-Amino-2-methyl-3-phenyl-propionic acid methyl ester

Cat. No. B8712543
M. Wt: 193.24 g/mol
InChI Key: KVMIEZCRDGCHLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08034974B2

Procedure details

Briefly, isoxazolidinone 40 (>99% ee) was converted to the amino acid 47 following the same procedure as set forth above. The mixture of amino acid 47 (0.07 g, 0.36 mmol) and pTSA (0.15 g, 0.79 mmol) was dissolved in dry methanol (5 mL) and refluxed for 12 hours. Methanol was removed under vacuum, and the residue was basified with 10% aqueous NaHCO3 solution. The precipitated aminoester was extracted with CH2Cl2 (3×5 mL). Organic extracts were combined and dried on anhydrous Na2SO4. Solvent was removed under vacuum to afford pure methyl ester 48 as an oily liquid. [α]D20=−31.7 (c 1.04, chloroform). Literature (Davies et al., J. Chem. Soc. Chem. Commun., 1153ff (1993), which is hereby incorporated by reference): [α]D20=−29.2 (c 1.00, chloroform) for absolute configuration (2R,3S). Therefore, absolute configuration of methyl ester and hence of isoxazolidinone was deemed to be (2R,3S).
Name
isoxazolidinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
amino acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
amino acid
Quantity
0.07 g
Type
reactant
Reaction Step Three
Name
pTSA
Quantity
0.15 g
Type
reactant
Reaction Step Three
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
methyl ester

Identifiers

REACTION_CXSMILES
C([N:8]1[C@@H:12]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)[C@H:11]([CH3:19])[C:10](=[O:20])[O:9]1)C1C=CC=CC=1.[CH3:21]C1C=CC(S(O)(=O)=O)=CC=1>CO>[CH3:21][O:9][C:10](=[O:20])[CH:11]([CH3:19])[CH:12]([NH2:8])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1

Inputs

Step One
Name
isoxazolidinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)N1OC([C@H]([C@@H]1C1=CC=CC=C1)C)=O
Step Two
[Compound]
Name
amino acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
[Compound]
Name
amino acid
Quantity
0.07 g
Type
reactant
Smiles
Name
pTSA
Quantity
0.15 g
Type
reactant
Smiles
CC=1C=CC(=CC1)S(=O)(=O)O
Step Four
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 12 hours
Duration
12 h
CUSTOM
Type
CUSTOM
Details
Methanol was removed under vacuum
EXTRACTION
Type
EXTRACTION
Details
The precipitated aminoester was extracted with CH2Cl2 (3×5 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried on anhydrous Na2SO4
CUSTOM
Type
CUSTOM
Details
Solvent was removed under vacuum

Outcomes

Product
Name
methyl ester
Type
product
Smiles
COC(C(C(C1=CC=CC=C1)N)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.